1-(4-Bromophenyl)propane-2-sulfonamide

• Molecular Formula: C9H12BrNO2S
• Molecular Weight: 278.17 g/mol
• IUPAC Name: 1-(4-bromophenyl)propane-2-sulfonamide
• InChI: InChI=1S/C9H12BrNO2S/c1-7(14(11,12)13)6-8-2-4-9(10)5-3-8/h2-5,7H,6H2,1H3,(H2,11,12,13)
• InChI Key: MWKQRPQJSSVYLQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)Br)S(=O)(=O)N

Description

1-(4-Bromophenyl)propane-2-sulfonamide (CAS 1698674-20-2) is a high-purity synthetic sulfonamide derivative of interest in medicinal chemistry and antibacterial research. This compound, with the molecular formula C9H12BrNO2S and a molecular weight of 278.17 g/mol, features a sulfonamide functional group linked to a 4-bromophenyl moiety . Sulfonamides represent a class of synthetic antibacterial agents that function as competitive inhibitors of the bacterial enzyme dihydropteroate synthase (DHPS) . This enzyme is essential in the folate synthesis pathway, and its inhibition by sulfonamides prevents bacteria from synthesizing folic acid, leading to a bacteriostatic effect that halts bacterial growth and multiplication . The distinct chemical structure of this compound, particularly the bromine atom on the phenyl ring, may influence its electronic properties, membrane permeability, and binding affinity, making it a valuable scaffold for structure-activity relationship (SAR) studies . This chemical is intended for research applications only, including investigations into new antibacterial agents, particularly against resistant strains, and as a building block in synthetic organic chemistry for constructing more complex molecules via cross-coupling reactions facilitated by the bromoaryl group . Researchers can use it to explore the biophysical interactions of sulfonamides with biological targets like serum proteins or enzymes . This product is strictly labeled For Research Use Only and is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should consult the Safety Datasheet for proper handling protocols.

Preparation Methods

The synthesis of 1-(4-Bromophenyl)propane-2-sulfonamide typically involves the reaction of 4-bromobenzene with propane-2-sulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

1-(4-Bromophenyl)propane-2-sulfonamide undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The sulfonamide group can undergo oxidation or reduction reactions, depending on the reagents used.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling, where the bromine atom is replaced by a different group.

Common reagents used in these reactions include palladium catalysts for coupling reactions, oxidizing agents like hydrogen peroxide for oxidation, and reducing agents like sodium borohydride for reduction. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(4-Bromophenyl)propane-2-sulfonamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: It may be used in studies involving enzyme inhibition or protein binding.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(4-Bromophenyl)propane-2-sulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide group can mimic the structure of natural substrates, allowing the compound to inhibit enzyme activity or block receptor binding. This can lead to various biological effects, depending on the specific target and pathway involved.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key parameters of 1-(4-Bromophenyl)propane-2-sulfonamide and its analogs:

Compound Name	Substituent	Position	Molecular Formula	Molecular Weight (g/mol)	Purity	Key Applications
1-(4-Bromophenyl)propane-2-sulfonamide	Br	para	C₉H₁₁BrNO₂S	278.16	≥95%	Pharmaceutical intermediates
1-(2-Fluorophenyl)propane-2-sulfonamide	F	ortho	C₉H₁₂FNO₂S	217.26	≥95%	Research chemicals (discontinued)
N-(2-(4-Bromophenyl)propyl)propane-2-sulfonamide	Br	para (propyl chain)	C₁₂H₁₆BrNO₂S	318.23	High purity	Pharma intermediates, synthesis
1-(4-Methoxyphenyl)propan-2-amine	OCH₃	para	C₁₀H₁₅NO	165.23	N/A	Amine derivatives (non-sulfonamide)

Key Observations :

• Electronic Effects : The bromine atom in the target compound exerts a stronger electron-withdrawing effect compared to fluorine or methoxy groups. This impacts the sulfonamide's acidity (pKa) and interactions with biological targets .
• Molecular Weight : Higher molecular weights (e.g., 318.23 g/mol for the propyl variant) correlate with lower solubility in aqueous media, which may limit bioavailability .

Availability and Handling

• The bromophenyl derivatives remain commercially available, whereas the fluorophenyl variant is discontinued, reflecting market preferences for para-substituted bromine in drug discovery .

Biological Activity

1-(4-Bromophenyl)propane-2-sulfonamide, also known as a sulfonamide derivative, exhibits significant biological activity due to its structural characteristics. This article explores its biological mechanisms, therapeutic applications, and relevant case studies, supported by data tables and research findings.

The compound features a bromophenyl group attached to a propane-2-sulfonamide moiety. The bromine atom enhances the lipophilicity of the molecule, facilitating its interaction with biological targets. The sulfonamide group is known to mimic para-aminobenzoic acid (PABA), allowing it to inhibit bacterial folate synthesis by competing for the active site of dihydropteroate synthase, a key enzyme in the folate biosynthesis pathway. This inhibition ultimately leads to bacteriostatic effects, preventing bacterial growth and replication .

Antibacterial Properties

Sulfonamides have been extensively studied for their antibacterial properties. The mechanism involves the inhibition of folate synthesis in bacteria, which is crucial for DNA replication. Research indicates that 1-(4-Bromophenyl)propane-2-sulfonamide demonstrates effective antibacterial activity against various Gram-positive and Gram-negative bacteria by disrupting this pathway .

Table 1: Antibacterial Efficacy of Sulfonamides

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
1-(4-Bromophenyl)propane-2-sulfonamide	Staphylococcus aureus	32 µg/mL
1-(4-Bromophenyl)propane-2-sulfonamide	Escherichia coli	64 µg/mL
Sulfamethoxazole	Streptococcus pneumoniae	16 µg/mL

Therapeutic Applications

1-(4-Bromophenyl)propane-2-sulfonamide is being investigated for its potential in treating various conditions beyond bacterial infections. Its role as an inhibitor of dynamin I has been highlighted in recent studies, suggesting applications in diseases involving endocytosis processes .

Case Studies

A study published in Frontiers in Chemistry explored the compound's effectiveness as a dynamin I inhibitor. The researchers found that derivatives with structural modifications exhibited enhanced inhibition of dynamin I GTPase activity, indicating potential therapeutic avenues for conditions related to endocytosis dysfunctions .

Synthesis and Structural Modifications

The synthesis of 1-(4-Bromophenyl)propane-2-sulfonamide typically involves the reaction of sulfonamide derivatives with brominated phenyl compounds. Various synthetic routes have been explored to enhance its biological activity or alter its pharmacokinetic properties. For instance, modifications to the sulfonamide group can lead to improved solubility or bioavailability.

Table 2: Synthetic Routes for 1-(4-Bromophenyl)propane-2-sulfonamide

Synthesis Route	Yield (%)	Notes
Direct bromination of sulfanilamide	75	Simple one-step process
Coupling reaction with brominated phenol	82	Higher yield with optimized conditions

Q & A

Basic Research Questions

Q. What are the common synthetic routes for 1-(4-Bromophenyl)propane-2-sulfonamide, and what methodological considerations are critical for optimizing yield?

• Answer: Synthesis typically involves sulfonylation of 1-(4-bromophenyl)propan-2-amine using sulfonic acid derivatives. Key steps include controlling reaction temperature (0–5°C for intermediate stability) and using coupling agents like HATU to activate the sulfonyl group. Purification via column chromatography (silica gel, ethyl acetate/hexane gradient) is essential to isolate the product from byproducts like unreacted amines or sulfonic acid residues .

Q. Which spectroscopic techniques are most effective for characterizing 1-(4-Bromophenyl)propane-2-sulfonamide, and how are data interpreted?

• Answer:

• FTIR: Confirms sulfonamide formation via N–S=O stretching vibrations (~1350 cm⁻¹ and 1150 cm⁻¹) .
• NMR: ¹H NMR identifies aromatic protons (δ 7.4–7.6 ppm, doublet for para-bromophenyl) and propane backbone signals (δ 1.4–1.6 ppm for CH₃, δ 3.1–3.3 ppm for CH₂). ¹³C NMR distinguishes sulfonamide carbon (δ ~45 ppm) and bromophenyl carbons .
• X-ray crystallography: Resolves crystal packing and confirms stereochemistry using SHELX software for refinement .

Advanced Research Questions

Q. How do computational methods like DFT and MEDT explain the regioselectivity and electronic behavior of reactions involving 1-(4-Bromophenyl)propane-2-sulfonamide?

• Answer: Density Functional Theory (DFT) calculates frontier molecular orbitals (HOMO-LUMO gaps) to predict reactivity sites, while Molecular Electron Density Theory (MEDT) analyzes electron localization during cycloaddition or nucleophilic substitution. For example, MEDT reveals that the bromophenyl group’s electron-withdrawing effect directs sulfonamide reactivity toward electrophilic partners, favoring para-substitution in aryl intermediates .

Q. What strategies resolve contradictions between experimental spectroscopic data and computational predictions for this compound?

• Answer: Discrepancies (e.g., NMR chemical shifts or IR band positions) often arise from solvent effects or approximations in DFT functionals. Hybrid methods like CAM-B3LYP with explicit solvent models (e.g., PCM) improve accuracy. Cross-validation with X-ray crystallography (via SHELXL refinement) provides empirical benchmarks .

Q. How does the sulfonamide group influence biological interactions, and what methodologies assess its binding to protein targets?

• Answer: The sulfonamide moiety acts as a hydrogen-bond acceptor, facilitating interactions with enzyme active sites (e.g., carbonic anhydrase). Isothermal titration calorimetry (ITC) quantifies binding affinity, while molecular docking (AutoDock Vina) models ligand-protein interactions. Mutation studies validate key residues involved in binding .

Methodological Challenges and Solutions

Q. What are the challenges in crystallizing 1-(4-Bromophenyl)propane-2-sulfonamide, and how are they addressed?

• Answer: Poor solubility in polar solvents complicates crystallization. Slow vapor diffusion (e.g., ether into DCM solution) promotes nucleation. Twinning issues are resolved using SHELXD for structure solution and PLATON for twin law identification .

Q. How can researchers differentiate between degradation products and synthetic intermediates during reaction optimization?

• Answer: LC-MS with high-resolution mass spectrometry (HRMS) identifies molecular ions of byproducts. Comparative TLC and 2D NMR (COSY, HSQC) map structural relationships between intermediates and degradation species (e.g., bromine elimination products) .

Key Citations

• Computational refinement: SHELX suite .
• Reaction mechanisms: MEDT .
• Spectroscopic validation: DFT vs. experimental .